Cas no 1265295-16-6 (Selexipag-d8)

• Product Name: Selexipag-d8
• CAS No: 1265295-16-6
• MF: C₂₆H₃₂N₄O₄S
• MW: 496.621685028076
• CID: 4740234
• Update Time: 2025-07-02

Selexipag-d8 Chemical and Physical Properties

Names and Identifiers

• Selexipag-d8

• Inchi： 1S/C26H32N4O4S/c1-20(2)30(16-10-11-17-34-19-24(31)29-35(3,32)33)23-18-27-25(21-12-6-4-7-13-21)26(28-23)22-14-8-5-9-15-22/h4-9,12-15,18,20H,10-11,16-17,19H2,1-3H3,(H,29,31)
• InChI Key： QXWZQTURMXZVHJ-UHFFFAOYSA-N
• SMILES： N(C1=CN=C(C2C=CC=CC=2)C(C2C=CC=CC=2)=N1)(C(C)C)C([H])([H])C([H])([H])C([H])([H])C([H])([H])OCC(=O)NS(=O)(=O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on Selexipag-d8

Comprehensive Overview of Selexipag-d8 (CAS No. 1265295-16-6): A Deuterated Analog for Advanced Research

Selexipag-d8, a deuterated derivative of the well-known prostacyclin receptor agonist Selexipag, has garnered significant attention in pharmaceutical and biomedical research. With the CAS registry number 1265295-16-6, this stable isotope-labeled compound is primarily utilized in drug metabolism studies, quantitative mass spectrometry, and mechanistic pharmacokinetic research. The strategic incorporation of eight deuterium atoms (d8) enhances its utility as an internal standard, minimizing interference from endogenous compounds and improving analytical precision.

The growing demand for deuterated reference standards like Selexipag-d8 aligns with current trends in precision medicine and personalized therapeutics. Researchers frequently search for "deuterium labeling benefits" or "isotope effects in drug development," reflecting the compound's relevance in modern pharmacology. Its application extends to pulmonary arterial hypertension (PAH) research, where scientists investigate metabolite profiling and drug-drug interaction potential.

Analytical chemists value Selexipag-d8 (CAS 1265295-16-6) for its exceptional chromatographic resolution and MS/MS detection sensitivity. The deuterium substitution pattern maintains nearly identical physicochemical properties to the parent molecule while providing distinct mass spectral signatures. This characteristic addresses common search queries such as "how to improve LC-MS accuracy" and "stable isotope internal standard selection."

From a synthetic chemistry perspective, the preparation of Selexipag-d8 involves sophisticated deuterium incorporation techniques at specific molecular positions. This process responds to frequent industry questions about "deuterium exchange methods" and "isotopically labeled compound synthesis." The compound's stability under various storage conditions (-20°C long-term preservation) makes it practical for laboratory workflows.

Emerging applications in translational medicine have expanded the utility of Selexipag-d8 beyond traditional pharmacokinetic studies. Researchers exploring "biomarker validation strategies" or "clinical trial sample analysis" increasingly incorporate this deuterated standard. Its compatibility with high-resolution mass spectrometry platforms (HRMS) positions it as a future-proof tool in evolving analytical methodologies.

Quality control specifications for Selexipag-d8 (CAS 1265295-16-6) typically require ≥98% chemical purity and ≥99% isotopic enrichment, meeting stringent requirements for regulatory bioanalysis. These parameters directly address laboratory professionals' searches for "reference material certification criteria" and "isotopic purity validation methods."

The compound's role in ADME studies (Absorption, Distribution, Metabolism, Excretion) has become particularly valuable for addressing contemporary challenges like "interspecies metabolic differences" and "prodrug activation monitoring." Its molecular structure preserves the critical pharmacophore elements of native Selexipag while enabling precise tracking via mass shift detection.

As pharmaceutical development increasingly focuses on targeted therapy optimization, Selexipag-d8 serves as a critical tool for investigating dose-exposure relationships and metabolite identification. These applications resonate with trending topics such as "therapeutic drug monitoring advances" and "PK/PD modeling improvements" in cardiovascular research.

Future directions for Selexipag-d8 applications may include microdosing studies and nanoscale drug delivery system evaluations, areas generating substantial scientific interest. The compound's well-characterized properties and commercial availability (through specialized isotope suppliers) facilitate its adoption across diverse research scenarios.

In summary, Selexipag-d8 (CAS 1265295-16-6) represents a sophisticated research tool that bridges multiple disciplines – from analytical chemistry to clinical pharmacology. Its design and applications respond to numerous current scientific inquiries while maintaining compliance with global research substance regulations and laboratory safety standards.